Cas no 63886-56-6 (2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol)

2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol structure
63886-56-6 structure
Product Name:2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol
CAS No:63886-56-6
MF:C8H17NO
MW:143.226682424545
MDL:MFCD01687956
CID:505320
PubChem ID:3048267
Update Time:2025-04-19

2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineethanol,3,4-dimethyl-
    • 2-(3,4-dimethylpyrrolidin-1-yl)ethanol
    • 3,4-Dimethylpyrrolidine-1-ethanol
    • 2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol
    • MDL: MFCD01687956
    • Inchi: 1S/C8H17NO/c1-7-5-9(3-4-10)6-8(7)2/h7-8,10H,3-6H2,1-2H3
    • InChI Key: QWLXIIXHTIUNAM-UHFFFAOYSA-N
    • SMILES: OCCN1CC(C)C(C)C1

Computed Properties

  • Exact Mass: 143.13111
  • Monoisotopic Mass: 143.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.9636 (rough estimate)
  • Boiling Point: 261.35°C (rough estimate)
  • Flash Point: 79.7°C
  • Refractive Index: 1.4614 (estimate)
  • PSA: 23.47

2-(3,4-dimethylpyrrolidin-1-yl)ethan-1-ol Pricemore >>

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Enamine
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Enamine
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